Cas no 723-89-7 (1-phenyl-2,3-dihydro-1H-indole-2,3-dione)

1-phenyl-2,3-dihydro-1H-indole-2,3-dione Properties

Names and Identifiers

• 1-Phenylindoline-2,3-dione
• n-phenylisatin
• 1-Phenyl-indole-2,3-dione
• N-phenylindoline-2,3-dione
• 1-Phenylisatin
• 1H-Indole-2,3-dione,1-phenyl
• INDOLE-2,3-DIONE,1-PHENYL
• 1-Phenyl-1H-indole-2,3-dione
• 1-phenylindole-2,3-dione
• 1-Phenyl-2,3-indolinedione
• NSC 100013
• 1H-Indole-2,3-dione, 1-phenyl-
• INDOLE-2,3-DIONE, 1-PHENYL-
• 1H-Indole-2,3-dione, 1-phenyl- (9CI)
• 1-phenyl-2,3-dihydro-1H-indole-2,3-dione
• UWCPWBIMRYXUOU-UHFFFAOYSA-N
• SMR000131753
• phenylisatin
• phenylindoledione
• Phenyl Isatin
• N-phenyl isatin
• 1-phenyl isatin
• NSC100013
• 1-Phenylisatin, 98%
• EU-0033322
• 1-Phenyl-1H-indole-2,3-dione #
• J-505093
• SCHEMBL916808
• P2279
• CHEMBL117447
• AE-641/30401023
• 1-Phenyl-2,3-indolinedione, NSC 100013
• D92197
• NCGC00245965-01
• F0850-6840
• MLS002473342
• AKOS001582739
• MLS000521345
• 5-21-10-00247 (Beilstein Handbook Reference)
• 723-89-7
• A837514
• SR-01000597222-1
• 6L-325S
• 1‐phenylindole‐2,3‐dione (Compound 6)
• BDBM22793
• DTXSID20222626
• HMS2466D08
• CS-0071223
• NSC-100013
• FT-0608261
• 1-Phenylisatin, 97%
• SR-01000597222
• MFCD00082681
• Isatin-based compound, 13
• BRN 0164531
• SB64106
• CCG-202928
• +Expand

• MDL： MFCD00082681
• InChIKey： UWCPWBIMRYXUOU-UHFFFAOYSA-N
• Inchi： 1S/C14H9NO2/c16-13-11-8-4-5-9-12(11)15(14(13)17)10-6-2-1-3-7-10/h1-9H
• SMILES： O=C1C(C2=C([H])C([H])=C([H])C([H])=C2N1C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 0164531

Computed Properties

• Exact Mass: 223.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 223.063
• Heavy Atom Count: 17
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.4

Experimental Properties

• LogP: 2.61260
• PSA: 37.38000
• Refractive Index: 1.667
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 388.8°C at 760 mmHg
• Melting Point: 139.0 to 143.0 deg-C
• Flash Point: 182.6°C
• Color/Form: Orange powder
• Solubility: Insoluble in water
• λmax: 419(EtOH)(lit.)
• Density: 1.338

1-phenyl-2,3-dihydro-1H-indole-2,3-dione Security Information

• Symbol: GHS07
• RTECS：NL7984000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S27-S28-S36/37/39-S45
• Risk Phrases：R23/24/25
• Dangerous goods sign： T
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

1-phenyl-2,3-dihydro-1H-indole-2,3-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%